Gold bromide (AuBr3)

• IUPAC Name: tribromogold
• InChI: InChI=1S/Au.3BrH/h;3*1H/q+3;;;/p-3
• InChI Key: OVWPJGBVJCTEBJ-UHFFFAOYSA-K
• Canonical SMILES: Br[Au](Br)Br
• Molecular Formula: AuBr3
• DSSTOX Substance ID: DTXSID9065025
• Molecular Weight: 436.68 g/mol
• CAS RN: 10294-28-7

Description

Gold bromide, or gold(III) bromide, is a chemical compound with the formula AuBr3. It is known for its role in various chemical reactions and its potential applications in areas such as mineral exploration, hydrometallurgy, and medicine . The compound has been studied for its ability to form stable complexes with ligands, which is significant for its reactivity and applications in different fields .

Synthesis Analysis

Gold bromide can be synthesized through transmetallation reactions involving gold(I) complexes with N-heterocyclic carbenes (NHC) and silver bromide. The reaction of (tht)AuBr (tht = tetrahydrothiophene) with (NHC)AgBr leads to the formation of (NHC)AuBr complexes. Further oxidation with bromine yields gold(III) bromide complexes . Additionally, the reaction between elemental gold, tellurium, and bromine can produce crystalline compounds containing gold bromide .

Molecular Structure Analysis

The crystal structure of gold(III) bromide has been determined to be monoclinic with a square planar arrangement around each gold atom. The Au-Br bond distances vary depending on whether the bromine atoms are terminal or bridging . In other complexes, such as those with NHC ligands, the gold center may exhibit different coordination geometries and bond lengths .

Chemical Reactions Analysis

Gold(III) bromide complexes exhibit interesting reactivity, particularly towards anionic ligands like carboxylates, phenolates, and thiophenolates, which can result in reduction to gold(I) complexes. Additionally, these complexes can undergo photochemical reactions upon UV light irradiation, leading to the formation of gold(I) congeners . The presence of bromide ions is also crucial in the seeding growth of gold nanorods, indicating that bromide ions act as a shape-directing agent .

Physical and Chemical Properties Analysis

Gold bromide complexes have been characterized by various spectroscopic methods, including NMR spectroscopy and mass spectrometry, as well as by elemental analysis and single-crystal X-ray diffraction . The physical properties, such as the crystal structure of gold bromide, can influence the material's reactivity and stability. For instance, the crystal structure of [TeBr3][AuBr4] · 1/2 Br2 reveals the presence of "bromine of crystallization," which can impact the compound's overall properties . The mixed-valence gold(I,III) compound Cs2AuIAuIIIBr6 displays a distorted perovskite-type structure, which is indicative of the complex interplay between gold's oxidation states and the bromide ligands .

Scientific Research Applications

1. Formation of Complexes in Chemical Reactions

• Gold(III) bromide reacts with various compounds to form complex structures. For instance, it reacts with NMe2CH2Ph under different conditions to yield various products (Monaghan & Puddephatt, 1975). Similarly, attempts to rearrange these complexes to the products of auration of the aryl- or vinyl-substituents of the ligands have been explored (Monaghan & Puddephatt, 1975).

2. Studying Gold's Mobility and Transport in Waters and Brines

• The mobility and transport of gold in low-temperature waters and brines are influenced by the speciation of gold, which is sensitive to factors like pH, oxidation, and halide concentrations. UV–Vis spectrophotometry studies have identified and measured the thermodynamic properties of Au(III) aqueous complexes with bromide (Usher, Mcphail & Brugger, 2009).

3. Influence in the Formation of Gold Nanoparticles

• The presence of bromide ions plays a significant role in the seed-mediated growth process of Au nanorods, influencing the shape and dimensions of the resulting nanoparticles. This discovery has implications for the synthesis of gold nanoparticles in various applications (Garg, Scholl, Mohanty & Jin, 2010).

4. Analysis of Gold Bromide Complexes in Solutions

• Studies involving Raman spectroscopy have been conducted on gold bromide complexes in acidic solutions, revealing transformations between different gold bromide complexes at varying temperatures and pH levels (Pan & Wood, 1993).

5. Role in Nanotechnology and Catalysis

• Research on the assembly, supramolecular chemistry, quantum-size-related properties, and applications of gold nanoparticles (AuNPs) has been extensive, with AuNPs being key materials in nanotechnology and catalysis. Gold bromide's role in forming these nanoparticles is crucial for such developments (Daniel & Astruc, 2004).

Safety And Hazards

Gold (III) bromide is toxic and can cause damage by ingestion. It is also an irritant of eyes and mucosa. It is not flammable and it is relative inert to other chemical compounds.

Future Directions

Gold (III) Bromide (AuBr3) is a highly valued chemical compound in various industries due to its unique properties and applications. Its application extends to industries such as pharmaceuticals, electronics, and fine chemicals. Market research indicates a promising growth trajectory for the Gold (III) Bromide market, driven by an increasing demand for innovative catalytic solutions and the constant drive for technological advancements across industries.